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Cat. No.: B072294 Get Quote

Technical Support Center:
Tris(perfluorophenyl)borane
This guide provides essential information for the safe handling, storage, and use of

Tris(perfluorophenyl)borane, B(C₆F₅)₃, a powerful Lewis acid utilized in a variety of chemical

transformations.

Frequently Asked Questions (FAQs)
Q1: What is Tris(perfluorophenyl)borane and why does it require special handling?

Tris(perfluorophenyl)borane, also known as B(C₆F₅)₃, is a versatile and potent Lewis acid

used in catalysis and chemical synthesis, including olefin polymerization and hydrosilylation

reactions.[1][2] Its high reactivity is due to the electron-withdrawing pentafluorophenyl groups,

which make the boron center highly electron-deficient.[1] Special handling is required because

it is sensitive to moisture, causes skin and severe eye irritation, may cause respiratory irritation,

and is toxic if swallowed.[3][4][5]

Q2: What are the primary hazards associated with Tris(perfluorophenyl)borane?

The primary hazards are:

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[5][6] It is also toxic if swallowed.[4]
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Reactivity Hazards: It is a strong Lewis acid.[1] Explosions have been reported when mixed

with trialkylaluminum compounds.[4][7] It is incompatible with strong oxidizing agents and

strong acids.[4][7]

Environmental Hazards: The substance may be hazardous to the environment and should

not be allowed to enter drains or waterways.[8][9]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?

To ensure personal safety, the following PPE is mandatory:

Eye/Face Protection: Chemical safety goggles with side-shields or a face shield. Contact

lenses should not be worn.[4][6]

Hand Protection: Neoprene or nitrile rubber gloves. Gloves must be inspected for integrity

before use.[4]

Skin and Body Protection: A lab coat or impervious clothing to prevent skin contact.[4][6]

Respiratory Protection: For operations that may generate dust, a NIOSH-certified dust and

mist respirator is recommended.[4] All handling of the solid should be done in a well-

ventilated area, preferably a chemical fume hood.[3][9]

Q4: How should I properly store Tris(perfluorophenyl)borane?

Proper storage is critical to maintain the reagent's integrity and ensure safety.

Atmosphere: It is hygroscopic and must be protected from moisture.[8][10] Store the

container tightly sealed under an inert atmosphere (e.g., nitrogen or argon).[8][11]

Temperature: Recommended storage temperatures vary. For long-term storage, -20°C is

often recommended.[9] Some suppliers recommend storage at 2-8°C.[6] Stock solutions

may require storage at -80°C.[11] Always consult the supplier's specific recommendations.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials like

strong acids and oxidizing agents.[4]

Q5: What should I do in case of an accidental spill?
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In the event of a spill:

Evacuate all non-essential personnel from the area.[4]

Ensure adequate ventilation and wear full PPE, including respiratory protection.[3]

For dry spills, avoid generating dust.[3] Use dry cleanup procedures (e.g., sweeping or

vacuuming with an explosion-proof vacuum) and place the material into a clean, dry, labeled

container for disposal.[3]

Prevent the spill from entering drains or waterways.[9]

After cleanup, decontaminate the area and wash hands thoroughly.[8]

Q6: What is the correct first aid procedure for exposure?

Immediate action is crucial in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[5][9]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention.[9][12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[6][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a doctor or poison control center immediately.[4][9]

Troubleshooting Guide
Problem 1: My reaction is sluggish or failing, and I suspect an issue with the

Tris(perfluorophenyl)borane catalyst.

Possible Cause: The catalyst may have degraded due to improper handling or storage.

B(C₆F₅)₃ is hygroscopic, and exposure to moisture can affect its reactivity.[8][13] While it is
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more stable than many other Lewis acids, water can form strong complexes with it,

potentially altering its catalytic activity.[13][14]

Solution:

Ensure you are handling the solid exclusively in an inert atmosphere glovebox or using

Schlenk techniques to prevent exposure to air and moisture.

Use a freshly opened bottle of the reagent or a sample that has been rigorously stored

under inert gas and protected from light.[11]

Consider the solvent. B(C₆F₅)₃ forms complexes with water, and in non-nucleophilic

solvents, these complexes can act as strong Brönsted acids, which may lead to different

reactivity.[13]

Problem 2: The physical appearance of my Tris(perfluorophenyl)borane solid has changed

(e.g., clumping, discoloration).

Possible Cause: This is a strong indicator of exposure to moisture.[8] The material is a white

to off-white solid, and clumping suggests it has absorbed water from the atmosphere.

Solution:

The material is likely compromised and may not be suitable for sensitive reactions. It is

best to discard it following your institution's hazardous waste disposal protocols.[6]

Review your storage and handling procedures. Ensure containers are sealed tightly with

parafilm or stored in a desiccator inside a glovebox. Always handle the material under a

dry, inert atmosphere.[8]

Problem 3: I am observing unexpected side products in my reaction.

Possible Cause: While B(C₆F₅)₃ is a catalyst for many specific transformations, its high

Lewis acidity can lead to other reactions.[1] For example, it can abstract a hydride from

silanes to form the unstable anion [(C₆F₅)₃BH]⁻, which is a key step in reactions like the

Piers-Rubinsztajn reaction but could potentially interfere with other desired pathways.[13]

Solution:
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Carefully review the literature for the specific reaction you are attempting. The choice of

solvent, temperature, and stoichiometry can be critical.

Ensure all reagents and solvents are anhydrous, as the B(C₆F₅)₃·H₂O complex can be a

potent Brönsted acid and catalyze different reactions.[13]

Consider potential reactivity with your starting materials or solvents. The electrophilic

borane can react at electron-rich sites in your molecules.[15]

Quantitative Data Summary
For optimal performance and safety, adhere to the storage conditions recommended by the

manufacturer. The following table summarizes conditions found in safety data sheets.

Parameter Value and Conditions Source(s)

Long-Term Storage Temp. -20°C [9]

Short-Term Storage Temp.
2-8°C, protect from light,

stored under nitrogen.
[6]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month.

Protect from light and store

under nitrogen.

[11]

Incompatible Materials

Strong oxidizing agents, strong

acids, trialkylaluminum

compounds (risk of explosion),

moisture.

[4][7][12]

Experimental Protocols
Detailed experimental protocols involving Tris(perfluorophenyl)borane are highly application-

specific. As a catalyst, its use is documented in a vast body of scientific literature for reactions

including:

Piers–Rubinsztajn Reaction[13]
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Olefin Polymerization[1]

Hydrosilylation[1]

Diels-Alder Reactions[1]

Users should consult peer-reviewed journals and established chemical methodology resources

for detailed, step-by-step protocols relevant to their specific research application. The handling

and storage precautions outlined in this guide are universal and should be applied to all

experimental work.

Visualized Workflow: Safe Handling Lifecycle
The following diagram illustrates the key stages and decision points for safely managing

Tris(perfluorophenyl)borane from receipt to disposal.
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Preparation & Storage

Handling & Experimentation

Cleanup & Disposal

Emergency Response
Receive Chemical

Inspect Container for Damage

Store Securely
- Inert Atmosphere
- Temp: See Table

- Away from Incompatibles

Seal Intact

Don Full PPE
(Gloves, Goggles, Lab Coat)

Prepare for Use

Transfer to Inert Environment
(Glovebox / Schlenk Line)

Perform Experiment

Decontaminate Glassware
& Work Area

Dispose of Waste
(Follow Institutional Protocol)

Spill Occurs

Follow Spill Protocol

Personnel Exposure

Administer First Aid
& Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe lifecycle management of Tris(perfluorophenyl)borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

